ethyl 4-{[(cyclopropylamino)carbonothioyl]amino}benzoate

• IUPAC Name: ethyl 4-(cyclopropylcarbamothioylamino)benzoate
• InChI: InChI=1S/C13H16N2O2S/c1-2-17-12(16)9-3-5-10(6-4-9)14-13(18)15-11-7-8-11/h3-6,11H,2,7-8H2,1H3,(H2,14,15,18)
• InChI Key: AWIWUAYDPPZHLU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)NC2CC2
• Molecular Formula: C13H16N2O2S
• Molecular Weight: 264.35 g/mol

Description

Ethyl 4-{[(cyclopropylamino)carbonothioyl]amino}benzoate, also known as ECA, is a chemical compound that has been the subject of scientific research for its potential applications in various fields. ECA is a synthetic compound that belongs to the class of benzoates and has a molecular formula of C16H18N2O2S.

Mechanism of Action

The mechanism of action of ethyl 4-{[(cyclopropylamino)carbonothioyl]amino}benzoate is not fully understood. However, it is believed that this compound acts by inhibiting the activity of certain enzymes, such as proteases and kinases, which are involved in various cellular processes. This compound may also interact with cell membranes and alter their properties, leading to changes in cellular signaling and gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth and proliferation of cancer cells, induce apoptosis, and reduce inflammation. This compound has also been shown to modulate the activity of certain enzymes, such as tyrosine kinases and proteases, which are involved in cancer progression and inflammation. In vivo studies have demonstrated that this compound can reduce tumor growth and inflammation in animal models.

Advantages and Limitations for Lab Experiments

Ethyl 4-{[(cyclopropylamino)carbonothioyl]amino}benzoate has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. This compound is also stable under various experimental conditions and can be stored for long periods without degradation. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its biological activity and mechanism of action are not fully understood. This compound is also expensive compared to other compounds that have similar biological activity.

Future Directions

There are several future directions for research on ethyl 4-{[(cyclopropylamino)carbonothioyl]amino}benzoate. One direction is to further investigate the mechanism of action of this compound and its potential as a drug candidate for the treatment of various diseases. Another direction is to explore the use of this compound as a tool for studying the structure and function of proteins. Additionally, the development of novel synthetic methods for this compound and its derivatives may lead to the discovery of new compounds with improved biological activity.

Synthesis Methods

The synthesis of ethyl 4-{[(cyclopropylamino)carbonothioyl]amino}benzoate involves the reaction of ethyl 4-aminobenzoate with cyclopropylisothiocyanate in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then treated with an acid to obtain the final product. The purity of this compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

Ethyl 4-{[(cyclopropylamino)carbonothioyl]amino}benzoate has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound has been investigated for its potential as a drug candidate for the treatment of various diseases, including cancer and inflammation. In biochemistry, this compound has been used as a tool to study the structure and function of proteins. In pharmacology, this compound has been studied for its potential as a drug delivery system.